Cas no 1261497-16-8 (5-[4-(Trifluoromethyl)phenyl]pyridin-3-ol)

5-[4-(Trifluoromethyl)phenyl]pyridin-3-ol is a fluorinated aromatic compound featuring a pyridinyl core substituted with a hydroxyl group at the 3-position and a trifluoromethylphenyl moiety at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the hydroxyl group provides a reactive site for further functionalization. Its rigid aromatic framework contributes to high thermal and chemical stability, suitable for demanding synthetic applications. This compound is particularly useful in the development of bioactive molecules, where its distinct substitution pattern can influence binding affinity and selectivity.

5-[4-(Trifluoromethyl)phenyl]pyridin-3-ol structure

1261497-16-8 structure

Product Name:5-[4-(Trifluoromethyl)phenyl]pyridin-3-ol

CAS No:1261497-16-8

MF:C₁₂H₈F₃NO

MW:239.19323348999

MDL:MFCD18312341

CID:2761236

PubChem ID:53218029

Update Time:2025-06-08

5-[4-(Trifluoromethyl)phenyl]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

- 3-HYDROXY-5-(4-TRIFLUOROMETHYLPHENYL)PYRIDINE
- MFCD18312341
- AKOS015943121
- A1-29734
- 1261497-16-8
- 5-(4-(Trifluoromethyl)phenyl)pyridin-3-ol
- DTXSID10683020
- 5-[4-(Trifluoromethyl)phenyl]pyridin-3-ol
- MDL： MFCD18312341
- Inchi： 1S/C12H8F3NO/c13-12(14,15)10-3-1-8(2-4-10)9-5-11(17)7-16-6-9/h1-7,17H
- InChI Key： PFXPRLOVDAIVHA-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=NC=C(C=1)O)(F)F

Computed Properties

Exact Mass: 239.056
Monoisotopic Mass: 239.056
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33.1A^2
XLogP3: 3

5-[4-(Trifluoromethyl)phenyl]pyridin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024001744-250mg	3-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine	1261497-16-8	97%	250mg	$666.40	2023-09-03
Alichem	A024001744-500mg	3-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine	1261497-16-8	97%	500mg	$1009.40	2023-09-03
Alichem	A024001744-1g	3-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine	1261497-16-8	97%	1g	$1848.00	2023-09-03
Matrix Scientific	218702-2.500g	5-(4-(Trifluoromethyl)phenyl)pyridin-3-ol, 95%	1261497-16-8	95%	2.500g	$1733.00	2023-09-06
A2B Chem LLC	AI17539-2.5g	3-Hydroxy-5-(4-trifluoromethylphenyl)pyridine	1261497-16-8	95%	2.5g	$1151.00	2024-04-20